Cas no 1805179-58-1 (6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride)

• Product Name: 6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride
• CAS No: 1805179-58-1
• MF: C₇H₅Cl₂F₂NO₂S
• MW: 276.08790564537
• CID: 4807699
• Update Time: 2025-05-19

6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO2S/c1-3-2-4(8)12-5(7(10)11)6(3)15(9,13)14/h2,7H,1H3
• InChI Key： PXXBALTYIWLVTA-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=NC(=CC=1C)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride

Introduction to 6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride (CAS No. 1805179-58-1)

6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride, identified by its CAS number 1805179-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and a sulfonyl chloride moiety, contribute to its unique chemical properties and reactivity.

The synthesis and application of 6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride have been extensively studied in recent years, particularly in the development of novel drug candidates and agrochemical intermediates. The sulfonyl chloride functional group is particularly noteworthy, as it serves as a versatile intermediate in organic synthesis, enabling the formation of various bioactive molecules through nucleophilic substitution reactions. This reactivity makes it an invaluable tool for medicinal chemists seeking to develop new therapeutic agents.

In the realm of pharmaceutical research, 6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride has been explored as a precursor for several potential drug candidates. Its pyridine core is a common scaffold in many bioactive compounds, and the additional substituents enhance its pharmacological profile. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, making it a desirable feature in drug design.

The agrochemical industry has also benefited from the use of 6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride. Its derivatives have shown promising activity against a range of pests and pathogens, contributing to the development of more effective crop protection agents. The structural flexibility of this compound allows for modifications that can fine-tune its biological activity, making it a valuable building block for agrochemical formulations.

The chemical properties of 6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride make it a fascinating subject for further investigation. Its ability to participate in various synthetic transformations opens up numerous possibilities for the development of new molecules with tailored properties. Researchers are continually exploring its potential applications, both in pharmaceuticals and agrochemicals, to address unmet needs in these industries.

In conclusion, 6-Chloro-2-(difluoromethyl)-4-methylpyridine-3-sulfonyl chloride (CAS No. 1805179-58-1) is a versatile and important compound with significant implications for modern chemistry and industry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on novel drug development and crop protection strategies. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.